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Compound of Interest

Compound Name: 2-Ethoxyphenol

Cat. No.: B1204887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Ethoxyphenol (CAS 94-71-3), a

versatile aromatic ether with significant applications in the pharmaceutical, flavor, and fragrance

industries. This document consolidates key chemical and physical properties, detailed

synthesis protocols, and safety information. Particular emphasis is placed on presenting

quantitative data in a structured format and visualizing experimental workflows to aid

researchers in their understanding and application of this compound.

Chemical and Physical Properties
2-Ethoxyphenol, also known as guaethol or pyrocatechol monoethyl ether, is a phenolic

compound characterized by an ethoxy group at the 2-position of the phenol ring.[1][2] It is a

low-melting solid or a clear, colorless to slightly yellow liquid at room temperature.[3][4]
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Property Value Reference(s)

CAS Number 94-71-3 [5]

Molecular Formula C8H10O2

Molecular Weight 138.16 g/mol

Synonyms

Guaethol, o-Ethoxyphenol,

Pyrocatechol monoethyl ether,

1-Hydroxy-2-ethoxybenzene

Appearance

Colorless to off-white solid

(<20°C), Colorless to slightly

yellow clear liquid (>25°C)

Odor Profile

Phenolic, sweet, vanilla,

smoky, spicy, woody,

medicinal, balsamic

Physical and Chemical Data
Property Value Reference(s)

Melting Point 20-25 °C

Boiling Point 216-217 °C

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D) 1.529

Flash Point 91 °C (closed cup)

Vapor Pressure
0.1321 hPa @ 20°C; 0.2021

hPa @ 25°C

Water Solubility 9 g/L

logP (Octanol/Water Partition

Coefficient)
1.7
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Several methods for the synthesis of 2-Ethoxyphenol have been reported, primarily involving

the monoetherification of catechol. The choice of method often depends on factors such as

yield, cost, and environmental considerations.

Catechol and Diethyl Sulfate Method
This method involves the reaction of catechol with diethyl sulfate in the presence of a base.

To a mixture of toluene (500 ml) and aqueous sodium hydroxide solution, add pyrocatechol

(100 gm) and diethyl sulfate (112 gm) at 25-30°C.

Stir the mixture for 10 minutes.

Heat the mixture to 60-65°C and stir for 3 hours.

Further heat the mixture to reflux and then distill off the solvent completely to obtain the

product in the distillate.

Cool the distillate to 15-20°C.

Add aqueous sodium hydroxide solution to the cooled mixture and stir for 15 minutes.

Separate the aqueous layer from the organic layer.

Add toluene (400 ml) to the aqueous layer and cool to 15-20°C.

Slowly treat the mixture with aqueous hydrochloric acid and stir for 15 minutes at 15-20°C.

Filter the mixture through hyflow.

Separate the organic layer from the aqueous layer.

Treat the organic layer with carbon powder and distill off the solvent to obtain the titled

product.

The reported yield for this method is 65 gm with a purity of 99.4% as determined by HPLC.
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Fig. 1: Synthesis of 2-Ethoxyphenol from Catechol and Diethyl Sulfate.

Catechol and Diethyl Carbonate Method
This method presents a more environmentally friendly approach using diethyl carbonate as the

alkylating agent.

Prepare an activated carbon-supported phosphoric acid catalyst. This is done by soaking

granular activated carbon in a phosphoric acid solution, followed by filtration, washing, and

drying.

In a reaction vessel, combine pyrocatechol and diethyl carbonate in a molar ratio of 1:1 to

1:6 (preferably 1:2 to 1:3).

Add the activated carbon-supported phosphoric acid catalyst, with the catalyst's weight being

1-15% (preferably 5-10%) of the pyrocatechol's weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1204887?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture to 150-300°C (preferably 200°C) and stir for 2-10 hours (preferably 5

hours).

After the reaction is complete, the product can be isolated and purified.
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Fig. 2: Synthesis of 2-Ethoxyphenol from Catechol and Diethyl Carbonate.

Applications
2-Ethoxyphenol is a significant intermediate in various industrial syntheses and has been

utilized in several areas of research.

Flavor and Fragrance Industry: It is used as a flavoring agent in foods such as baked goods,

candy, and beverages, imparting a sweet, smoky flavor. It is also an important raw material

for the synthesis of ethyl vanillin.

Pharmaceutical Intermediate: 2-Ethoxyphenol is employed in the synthesis of various

pharmaceutical intermediates. Its derivatives are crucial in the creation of biologically active

molecules.
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Research Applications:

It has been used in studies on the inhibition of oral bacteria by phenolic compounds.

It is utilized in research on the inhibition of prostaglandin cyclooxygenase by phenolic

compounds.

It serves as a reagent for the stereoselective preparation of (arylthiomethyl)morpholines,

which act as selective norepinephrine reuptake inhibitors and dual

serotonin/norepinephrine reuptake inhibitors.

It has been used as a carbon and energy supplement in the growth medium for the

bacterium Rhodococcus rhodochrous.

Safety and Toxicology
2-Ethoxyphenol requires careful handling due to its potential health hazards.

Hazard Identification
Hazard Statement Description Reference(s)

H302 Harmful if swallowed

H315 Causes skin irritation

H318 Causes serious eye damage

H335 May cause respiratory irritation

Toxicological Data
Test Result Species Reference(s)

LD50, oral > 2000 mg/kg Rabbit

Handling and Storage
Handling: Avoid contact with skin and eyes, and avoid inhalation of vapor or mist. Keep away

from sources of ignition. Use in a well-ventilated area and wear appropriate personal
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protective equipment, including gloves, eye protection, and a face shield.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

Spectral Data
While detailed spectra are not provided in this guide, Gas Chromatography-Mass Spectrometry

(GC-MS) is a common analytical method for 2-Ethoxyphenol. The mass spectrum is

characterized by a molecular ion peak at m/z 138 and a base peak at m/z 110.

Conclusion
2-Ethoxyphenol (CAS 94-71-3) is a valuable chemical with diverse applications. This guide

has provided a consolidated resource for researchers and professionals, detailing its

properties, synthesis, applications, and safety considerations. The provided experimental

protocols and workflows offer a practical foundation for its synthesis and use in a laboratory

setting. Further research into its biological activities and potential therapeutic applications is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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